Cas no 2549063-24-1 (2-{4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}acetamide)

• Product Name: 2-{4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}acetamide
• CAS No: 2549063-24-1
• MF: C₁₇H₂₂N₄O₃
• MW: 330.381583690643
• CID: 5313690
• PubChem ID: 154883506
• Update Time: 2025-05-21

2-{4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• F6670-5608
• 2549063-24-1
• 2-{4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}acetamide
• AKOS040714193
• 4-[(7-Methoxy-4-oxo-3(4H)-quinazolinyl)methyl]-1-piperidineacetamide

• Inchi： 1S/C17H22N4O3/c1-24-13-2-3-14-15(8-13)19-11-21(17(14)23)9-12-4-6-20(7-5-12)10-16(18)22/h2-3,8,11-12H,4-7,9-10H2,1H3,(H2,18,22)
• InChI Key： NXBGERYXEJPBKQ-UHFFFAOYSA-N
• SMILES： N1(CC(N)=O)CCC(CN2C(=O)C3=C(N=C2)C=C(OC)C=C3)CC1

Computed Properties

• Exact Mass: 330.16919058g/mol
• Monoisotopic Mass: 330.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 570.8±58.0 °C(Predicted)
• pka: 16.35±0.40(Predicted)

Additional information on 2-{4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}acetamide

2-{4-[(7-Methoxy-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Methyl]Piperidin-1-Yl}Acetamide: A Comprehensive Overview

The compound 2-{4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}acetamide, with CAS No. 2549063-24-1, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a piperidine ring substituted with a methoxy group and an acetamide moiety, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Specifically, research has shown that it exhibits potent activity against various kinases, which are critical targets in the treatment of cancer and inflammatory diseases. The 7-methoxy substitution on the quinazoline ring is believed to play a crucial role in enhancing the compound's bioavailability and selectivity for specific kinase targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving Pd-catalyzed cross-coupling reactions and subsequent functionalization steps. The use of advanced catalytic techniques has significantly improved the efficiency and scalability of its production, making it more accessible for preclinical studies.

The pharmacokinetic profile of this compound has been extensively studied, revealing favorable properties such as good oral bioavailability and prolonged half-life. These characteristics make it an attractive candidate for chronic disease treatments where sustained drug levels are desirable.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets with high accuracy. This has facilitated the design of analogs with improved potency and reduced off-target effects.

In conclusion, CAS No. 2549063-24-1 represents a significant advancement in the development of quinazoline-based therapeutics. Its unique structure, coupled with its promising biological activities, positions it as a leading candidate for future clinical trials in oncology and inflammation management.